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Compound of Interest

Compound Name: Disodium dichloride

Cat. No.: B8308493

Note on Chemical Identity: The term "Disodium dichloride" is not a standard chemical
identifier. Based on the context of laboratory safety and personal protective equipment, this
guide pertains to Sodium Dichloroisocyanurate (NaDCC), a common chlorinated
hydroxytriazine salt used for disinfection and as a stable source of chlorine. It is crucial to verify
the chemical identity using the CAS Number (2893-78-9 for anhydrous, 51580-86-0 for
dihydrate) on your container's Safety Data Sheet (SDS).

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling, necessary personal protective equipment
(PPE), and disposal of Sodium Dichloroisocyanurate.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Sodium Dichloroisocyanurate, especially in its solid (powder/granular) form, a
multi-layered approach to protection is critical to prevent exposure.

o Engineering Controls: Always handle NaDCC in a well-ventilated area.[1][2] Use of a local
exhaust ventilation system or a chemical fume hood is recommended, particularly when dust
may be generated.[2][3] Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.[1][2]
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» Personal Protective Equipment: The following PPE is mandatory when handling NaDCC
powder or concentrated solutions:

o Eye and Face Protection: Chemical safety goggles with side shields are required.[4][5] If
there is a significant risk of splashing, a face shield should be worn in addition to goggles.

[3]

o Skin Protection: Chemical-resistant gloves, such as neoprene or PVC, are essential to
prevent skin contact.[1][4][6] Wear a PVC apron or a full-body protective suit for larger
guantities or when there is a high risk of exposure.[6]

o Respiratory Protection: When dust is present or ventilation is inadequate, a NIOSH-
approved N95 respirator or equivalent particulate filter respirator is required.[4][5]

Key Safety and Handling Data

Quantitative data provides critical insight into the chemical's properties and potential hazards.
The following table summarizes key values for Sodium Dichloroisocyanurate.
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Parameter Value Significance & Notes

Anhydrous form. The dihydrate
Chemical Formula C3CI2N3NaOs (CsCI2N3NaOs3-2H:0) is also

common.

Use this number to verify the
CAS Number 2893-78-9 (Anhydrous) chemical identity on the Safety
Data Sheet (SDS).

Heating above this
temperature will cause
Decomposition Temp. > 240 °C (464 °F) decomposition, liberating toxic
gases such as chlorine and
hydrogen chloride.[5][7]

The solution is near neutral,
pH (1% Solution) 6.0-7.0 but contact with acids or bases

should be avoided.

Indicates that the substance is

Oral Toxicity (LD50, Rat) ~1420 - 1670 mg/kg )
harmful if swallowed.[8]
No specific PEL (OSHA) or
TLV (ACGIH) has been
Occupational Exposure Limits Not Established established for NaDCC.[2][3]

[9] Safe work practices should

always be followed.[3]

Procedural Workflow for Safe Handling and
Disposal

The following diagram outlines the standard operating procedure for the safe use of Sodium
Dichloroisocyanurate, from initial preparation to final disposal.
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Preparation & Handling

Verify Chemical SDS
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Spill & Wagte Disposal
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(Follow Local Regulations)

Click to download full resolution via product page

Workflow for safe handling and disposal of NaDCC.
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Detailed Operational and Disposal Plans

Handling and Storage:
Always avoid contact with eyes, skin, and clothing.[5]

Keep the chemical away from heat, flames, and combustible materials like wood, paper, or
0il.[5][6]

Store containers in a cool, dry, well-ventilated area, and keep them tightly closed.[5]

Crucially, do not mix Sodium Dichloroisocyanurate with acids, as this will liberate toxic
chlorine gas.[10] Also avoid contact with nitrogen-containing compounds, as this may cause
an explosion.[5]

Spill Management:

Small Dry Spills: Carefully collect the dry, uncontaminated material using clean, dedicated
equipment and place it into a heavy-duty plastic bag.[5][11] If possible, the recovered
material can be used as intended.[11]

Large Spills (>100 kg): Evacuate the area. Place the spilled material into bins lined with
polythene bags and dispose of it as hazardous waste according to local regulations.[5][11]

General Spill Response: Avoid breathing dust.[5] Do not add water directly to a dry spill, as
this can cause a reaction and release toxic fumes.[1] After cleanup, wash the area with
copious amounts of water.[5][11]

Waste Disposal:

» All waste containing Sodium Dichloroisocyanurate must be treated as hazardous waste and
handled in accordance with local, state, and federal regulations.[6][11]

e Do not pour waste solutions directly down the drain.[11] Some protocols may require
neutralizing spent solutions to a pH of 6.5-7.5 before collection for disposal.[4]

o Contaminated materials, including empty containers, gloves, and labware, should be
collected in sealed containers, properly labeled, and disposed of through a certified
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hazardous waste handler.[6] Empty containers may still present a chemical hazard and
should be punctured to prevent reuse.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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